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Compound of Interest

Compound Name: Heptacosanoic acid

Cat. No.: B7797561

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of heptacosanoic acid and lignoceric acid, two
very-long-chain fatty acids (VLCFAS) of significant interest in metabolic research. By presenting
guantitative data, detailed experimental protocols, and clear visualizations of their metabolic
pathways, this document aims to equip researchers with the necessary information to design
and interpret experiments in the context of metabolic disorders.

Introduction

Heptacosanoic acid (C27:0) and lignoceric acid (C24:0) are both saturated very-long-chain
fatty acids, which are fatty acids with 22 or more carbon atoms. While structurally similar, their
metabolism differs significantly due to the odd versus even number of carbons in their aliphatic
chains. These differences have important implications for their physiological roles and their
involvement in various pathologies. Lignoceric acid is a well-characterized VLCFA implicated in
several peroxisomal disorders[1][2]. Heptacosanoic acid, an odd-chain VLCFA, is less
studied, but its unique metabolism offers a distinct area of investigation in metabolic pathways.

Physicochemical Properties

A summary of the key physicochemical properties of heptacosanoic acid and lignoceric acid is
presented below. These properties are crucial for understanding their behavior in biological
systems and for developing analytical methods.
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Heptacosanoic Acid

Propert Lignoceric Acid (C24:0

perty (C27:0) g ( )
Chemical Formula C27H5402[3] C24H4802[4]
Molecular Weight 410.7 g/mol [3] 368.6 g/mol [5]
Melting Point 84 - 88 °C[6] 87.5 - 88 °CJ[7]

B Soluble in water (partly Soluble in chloroform and
Solubility o ]
miscible)[8] diethyl ether[5]

Synonyms Carboceric acid[3] Tetracosanoic acid[9]

Metabolic Pathways

The metabolism of very-long-chain fatty acids primarily occurs in peroxisomes, as mitochondria
are unable to handle these large molecules efficiently[10][11]. The key difference in the
degradation of heptacosanoic acid and lignoceric acid lies in the initial steps of their

breakdown.

Lignoceric Acid Metabolism: Peroxisomal B-Oxidation

Lignoceric acid, an even-chain VLCFA, is degraded through the well-established peroxisomal
-oxidation pathway[10][12]. This process involves a series of four enzymatic reactions that
sequentially shorten the fatty acid chain by two carbons in each cycle, producing acetyl-
CoA[13].
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Fig. 1: Peroxisomal 3-oxidation of lignoceric acid.

Heptacosanoic Acid Metabolism: a-Oxidation and
subsequent B-Oxidation

Heptacosanoic acid, being an odd-chain VLCFA, is thought to undergo an initial step of a-
oxidation[5][14]. This pathway removes a single carbon atom from the carboxyl end, converting
the odd-chain fatty acid into an even-chain fatty acid, which can then enter the peroxisomal 3-

oxidation pathway[14][15][16].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Heptacosanoic Acid and
Lignoceric Acid in Metabolic Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797561#heptacosanoic-acid-vs-lignoceric-acid-in-
metabolic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b7797561#heptacosanoic-acid-vs-lignoceric-acid-in-metabolic-studies
https://www.benchchem.com/product/b7797561#heptacosanoic-acid-vs-lignoceric-acid-in-metabolic-studies
https://www.benchchem.com/product/b7797561#heptacosanoic-acid-vs-lignoceric-acid-in-metabolic-studies
https://www.benchchem.com/product/b7797561#heptacosanoic-acid-vs-lignoceric-acid-in-metabolic-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7797561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

